Cas no 863558-87-6 (N-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide)

• Product Name: N-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide
• CAS No: 863558-87-6
• MF: C₂₇H₃₄N₄O₃S
• MW: 494.648865222931
• CID: 6042104
• PubChem ID: 4073124
• Update Time: 2025-07-13

N-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide
• Benzenesulfonamide, N-[2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-(3-pyridinyl)ethyl]-2,4,6-trimethyl-
• N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-pyridin-3-ylethyl]-2,4,6-trimethylbenzenesulfonamide
• SR-01000907913
• AKOS024596887
• N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide
• VU0488690-1
• SR-01000907913-1
• F0688-0060
• N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide
• 863558-87-6

• Inchi： 1S/C27H34N4O3S/c1-20-16-21(2)27(22(3)17-20)35(32,33)29-19-26(23-6-5-11-28-18-23)31-14-12-30(13-15-31)24-7-9-25(34-4)10-8-24/h5-11,16-18,26,29H,12-15,19H2,1-4H3
• InChI Key： FXGZSLOQZLZDTO-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCN(C3=CC=C(OC)C=C3)CC2)C2=CC=CN=C2)(=O)=O)=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 494.23516213g/mol
• Monoisotopic Mass: 494.23516213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 677.3±65.0 °C(Predicted)
• pka: 11.05±0.50(Predicted)

Additional information on N-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide

N-{2-4-(4-Methoxyphenyl)Piperazin-1-yl-2-(Pyridin-3-yl)ethyl}-2,4,6-Trimethylbenzene-1-sulfonamide: A Comprehensive Overview

N-{2-4-(4-Methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide (CAS No. 863558-87-6) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a piperazine ring, a methoxyphenyl group, and a pyridine moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic applications.

The methoxyphenyl group is known for its ability to enhance the lipophilicity of molecules, which can improve their bioavailability and cellular penetration. The piperazine ring, on the other hand, is a common pharmacophore in many drugs due to its ability to interact with various biological targets, including receptors and enzymes. The pyridine moiety adds further complexity and can influence the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of N-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific serotonin receptors, which are implicated in conditions such as depression and anxiety. The researchers found that the compound's unique structure allows it to selectively bind to these receptors with high affinity, potentially leading to improved therapeutic outcomes with fewer side effects.

In addition to its potential in neurological disorders, N-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide has also shown promise in cancer research. A study published in Cancer Research reported that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis. This finding suggests that the compound could be developed as a novel anticancer agent with a unique mechanism of action.

The synthesis of N-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a suitably substituted piperazine derivative with an aryl sulfonamide precursor. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize this process and produce the compound on a larger scale for further preclinical and clinical studies.

The pharmacokinetic properties of N-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide have been extensively studied to understand its behavior in biological systems. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Additionally, the compound has been found to have low toxicity in preclinical models, further supporting its development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}-2,4,6-trimethylbenzene-1-sulfonamide in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess the compound's therapeutic potential in specific patient populations.

In conclusion, N-{2-4-(4-methoxyphenyl)piperazin-1-y l - 2 -( pyridin - 3 - yl ) ethy l } - 2 , 4 , 6 - trim ethy l ben z ene - 1 - sulfonamide (CAS No. 863558 - 87 - 6) is a multifaceted compound with significant potential in both neurological disorders and cancer therapy. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments for various diseases.